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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of trans-ethyl 4-
aminocyclohexanecarboxylate hydrochloride (CAS No. 2084-28-8), a key building block in

modern medicinal chemistry. We will delve into its chemical and physical properties, provide a

detailed synthesis and purification protocol, outline robust analytical methodologies for its

characterization, and explore its significant applications in drug discovery and development, all

while adhering to the principles of scientific integrity and providing actionable insights for

laboratory practice.

Introduction and Significance
trans-Ethyl 4-aminocyclohexanecarboxylate hydrochloride is a bifunctional molecule

featuring a cyclohexane ring, an ethyl ester, and an amine hydrochloride salt.[1][2] This specific

stereoisomer, with the amino and ester groups in a trans configuration, provides a rigid and
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defined three-dimensional structure that is highly sought after in the design of novel

therapeutics. Its utility lies in its ability to serve as a versatile scaffold, allowing for the

introduction of various pharmacophoric elements to modulate the biological activity of the

resulting molecules. A notable application of this compound is in the synthesis of adenosine

deaminase inhibitors, a class of drugs with therapeutic potential in various diseases.[3]

Physicochemical Properties
A thorough understanding of the physicochemical properties of a starting material is

fundamental to its effective use in synthesis and formulation. The key properties of trans-ethyl
4-aminocyclohexanecarboxylate hydrochloride are summarized in the table below.

Property Value Source

CAS Number 2084-28-8 [1][3][4]

Molecular Formula C₉H₁₇NO₂·HCl [1]

Molecular Weight 207.7 g/mol [1]

Appearance
White to off-white crystalline

powder
[5]

Melting Point 153 °C [6]

Solubility Soluble in water [7]

Purity Typically >97% [6]

Synthesis and Purification
The synthesis of trans-ethyl 4-aminocyclohexanecarboxylate hydrochloride is a multi-step

process that requires careful control of reaction conditions to ensure the desired

stereochemistry and purity. The most common synthetic route starts from 4-nitrophenylacetic

acid and involves a two-step hydrogenation followed by esterification.

Synthesis Workflow
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4-Nitrophenylacetic Acid Hydrogenation (Step 1)
Pd/C, H₂, 40-50°C, 0.1-0.6 bar

Reduction of nitro group 4-Aminophenylacetic Acid (in situ) Hydrogenation (Step 2)
50-60°C, 1-4 bar

Reduction of aromatic ring trans-4-Aminocyclohexylacetic Acid Esterification
Ethanol, HCl, Reflux

Fischer Esterification trans-Ethyl 4-aminocyclohexanecarboxylate HCl

trans-Ethyl 4-aminocyclohexanecarboxylate HCl

Coupling Reaction Further ModificationsIntermediate

Purine Analog

Adenosine Deaminase Inhibitor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trans-ethyl-4-aminocyclohexanecarboxylate-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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